Cas no 6913-17-3 (Carbamimidothioic acid, 1-methylethyl ester)

• Product Name: Carbamimidothioic acid, 1-methylethyl ester
• CAS No: 6913-17-3
• MF: C₄H₁₀N₂S
• MW: 118.200599193573
• CID: 392182
• PubChem ID: 445319
• Update Time: 2025-04-19

Carbamimidothioic acid, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid, 1-methylethyl ester
• propan-2-yl carbamimidothioate
• Tocris-0897
• BDBM50271827
• CHEMBL483091
• BRD-K10673031-004-01-2
• starbld0040911
• 6913-17-3
• AKOS005536862
• S-ISOPROPYL-ISOTHIOUREA
• 1-methylethyl imidothiocarbamate
• DB04018
• NCGC00024855-01
• DTXSID10332182
• NS00069239
• Isopropyl carbamimidothioate
• Q27094873
• S-isopropyl isothiourea
• SCHEMBL232032
• 2-Isopropyl-isothiourea
• XSSNABKEYXKKMK-UHFFFAOYSA-N
• BRD-K10673031-004-02-0
• DTXCID60283276
• STK661766
• 2-isopropylisothiourea
• (propan-2-ylsulfanyl)methanimidamide

• Inchi： 1S/C4H10N2S/c1-3(2)7-4(5)6/h3H,1-2H3,(H3,5,6)
• InChI Key： XSSNABKEYXKKMK-UHFFFAOYSA-N
• SMILES： S(C(=N)N)C(C)C

Computed Properties

• Exact Mass: 118.05646950g/mol
• Monoisotopic Mass: 118.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 70.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.2Ų